Cas no 883475-44-3 (2-(1H-1,3-benzodiazol-2-yl)-4-chloro-5-(propylamino)-2,3-dihydropyridazin-3-one)
2-(1H-1,3-benzodiazol-2-yl)-4-chloro-5-(propylamino)-2,3-dihydropyridazin-3-one Chemical and Physical Properties
Names and Identifiers
-
- 2-(1H-1,3-benzodiazol-2-yl)-4-chloro-5-(propylamino)-2,3-dihydropyridazin-3-one
-
- Inchi: 1S/C14H14ClN5O/c1-2-7-16-11-8-17-20(13(21)12(11)15)14-18-9-5-3-4-6-10(9)19-14/h3-6,8,16H,2,7H2,1H3,(H,18,19)
- InChI Key: NCMGEQFTEUIBQZ-UHFFFAOYSA-N
- SMILES: ClC1C(N(C2=NC3C=CC=CC=3N2)N=CC=1NCCC)=O
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 21
- Rotatable Bond Count: 4
- Complexity: 478
- XLogP3: 2.9
- Topological Polar Surface Area: 73.4
2-(1H-1,3-benzodiazol-2-yl)-4-chloro-5-(propylamino)-2,3-dihydropyridazin-3-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F9994-5368-2μmol |
2-(1H-1,3-benzodiazol-2-yl)-4-chloro-5-(propylamino)-2,3-dihydropyridazin-3-one |
883475-44-3 | 2μmol |
$57.0 | 2023-09-07 | ||
| Life Chemicals | F9994-5368-5μmol |
2-(1H-1,3-benzodiazol-2-yl)-4-chloro-5-(propylamino)-2,3-dihydropyridazin-3-one |
883475-44-3 | 5μmol |
$63.0 | 2023-09-07 | ||
| Life Chemicals | F9994-5368-10μmol |
2-(1H-1,3-benzodiazol-2-yl)-4-chloro-5-(propylamino)-2,3-dihydropyridazin-3-one |
883475-44-3 | 10μmol |
$69.0 | 2023-09-07 | ||
| Life Chemicals | F9994-5368-20μmol |
2-(1H-1,3-benzodiazol-2-yl)-4-chloro-5-(propylamino)-2,3-dihydropyridazin-3-one |
883475-44-3 | 20μmol |
$79.0 | 2023-09-07 | ||
| Life Chemicals | F9994-5368-1mg |
2-(1H-1,3-benzodiazol-2-yl)-4-chloro-5-(propylamino)-2,3-dihydropyridazin-3-one |
883475-44-3 | 1mg |
$54.0 | 2023-09-07 | ||
| Life Chemicals | F9994-5368-2mg |
2-(1H-1,3-benzodiazol-2-yl)-4-chloro-5-(propylamino)-2,3-dihydropyridazin-3-one |
883475-44-3 | 2mg |
$59.0 | 2023-09-07 | ||
| Life Chemicals | F9994-5368-3mg |
2-(1H-1,3-benzodiazol-2-yl)-4-chloro-5-(propylamino)-2,3-dihydropyridazin-3-one |
883475-44-3 | 3mg |
$63.0 | 2023-09-07 | ||
| Life Chemicals | F9994-5368-4mg |
2-(1H-1,3-benzodiazol-2-yl)-4-chloro-5-(propylamino)-2,3-dihydropyridazin-3-one |
883475-44-3 | 4mg |
$66.0 | 2023-09-07 | ||
| Life Chemicals | F9994-5368-5mg |
2-(1H-1,3-benzodiazol-2-yl)-4-chloro-5-(propylamino)-2,3-dihydropyridazin-3-one |
883475-44-3 | 5mg |
$69.0 | 2023-09-07 | ||
| Life Chemicals | F9994-5368-10mg |
2-(1H-1,3-benzodiazol-2-yl)-4-chloro-5-(propylamino)-2,3-dihydropyridazin-3-one |
883475-44-3 | 10mg |
$79.0 | 2023-09-07 |
2-(1H-1,3-benzodiazol-2-yl)-4-chloro-5-(propylamino)-2,3-dihydropyridazin-3-one Related Literature
-
Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
-
Huading Zhang,Lee R. Moore,Maciej Zborowski,P. Stephen Williams,Shlomo Margel,Jeffrey J. Chalmers Analyst, 2005,130, 514-527
-
Jonas Kind,Lukas Kaltschnee,Martin Leyendecker,Christina M. Thiele Chem. Commun., 2016,52, 12506-12509
-
Zhiyan Chen,Nan Wu,Yaobing Wang,Bing Wang,Yingde Wang J. Mater. Chem. A, 2018,6, 516-526
-
Gang Pan,Yi-jie Bao,Jie Xu,Tao Liu,Cheng Liu,Yan-yan Qiu,Xiao-jing Shi,Hui Yu,Ting-ting Jia,Xia Yuan,Ze-ting Yuan,Yi-jun Cao RSC Adv., 2016,6, 42109-42119
Additional information on 2-(1H-1,3-benzodiazol-2-yl)-4-chloro-5-(propylamino)-2,3-dihydropyridazin-3-one
Recent Advances in the Study of 2-(1H-1,3-benzodiazol-2-yl)-4-chloro-5-(propylamino)-2,3-dihydropyridazin-3-one (CAS: 883475-44-3)
The compound 2-(1H-1,3-benzodiazol-2-yl)-4-chloro-5-(propylamino)-2,3-dihydropyridazin-3-one (CAS: 883475-44-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This heterocyclic compound, characterized by its benzodiazolyl and dihydropyridazinone moieties, has been the subject of several studies aimed at elucidating its pharmacological properties and mechanisms of action. Recent research has focused on its synthesis, structural optimization, and biological evaluation, particularly in the context of kinase inhibition and anticancer activity.
One of the key findings in recent literature is the role of this compound as a potent inhibitor of specific protein kinases involved in cell proliferation and survival pathways. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that 2-(1H-1,3-benzodiazol-2-yl)-4-chloro-5-(propylamino)-2,3-dihydropyridazin-3-one exhibits selective inhibition against cyclin-dependent kinases (CDKs), with IC50 values in the nanomolar range. The study employed a combination of molecular docking and kinetic assays to elucidate the binding mode of the compound within the ATP-binding pocket of CDK2, revealing key interactions with hinge region residues.
Further investigations have explored the compound's potential as an anticancer agent. In vitro studies using various cancer cell lines, including breast (MCF-7) and lung (A549) adenocarcinoma, have shown promising cytotoxicity profiles. Notably, the compound demonstrated synergistic effects when combined with conventional chemotherapeutic agents such as cisplatin, suggesting its potential utility in combination therapies. Mechanistic studies indicated that the compound induces apoptosis through the intrinsic mitochondrial pathway, as evidenced by caspase-3 activation and PARP cleavage.
From a chemical perspective, recent advances in the synthesis of 2-(1H-1,3-benzodiazol-2-yl)-4-chloro-5-(propylamino)-2,3-dihydropyridazin-3-one have focused on improving yield and scalability. A novel one-pot synthesis method reported in Organic Process Research & Development (2024) achieved an 85% yield by optimizing reaction conditions, including solvent choice and temperature control. This advancement is particularly significant for potential large-scale production and further preclinical development.
Pharmacokinetic studies in animal models have provided insights into the compound's ADME (Absorption, Distribution, Metabolism, and Excretion) properties. While showing good oral bioavailability in rodent models, challenges remain in optimizing its metabolic stability, as cytochrome P450-mediated oxidation was identified as a primary route of metabolism. Current research efforts are directed at developing prodrug strategies or structural analogs to address these limitations.
In conclusion, 2-(1H-1,3-benzodiazol-2-yl)-4-chloro-5-(propylamino)-2,3-dihydropyridazin-3-one represents a promising scaffold for the development of novel kinase inhibitors with potential applications in cancer therapy. While significant progress has been made in understanding its biological activity and optimizing its chemical synthesis, further studies are needed to fully explore its therapeutic potential and address current pharmacokinetic challenges. The compound's unique structural features and demonstrated biological activity make it a valuable subject for continued investigation in the field of medicinal chemistry.
883475-44-3 (2-(1H-1,3-benzodiazol-2-yl)-4-chloro-5-(propylamino)-2,3-dihydropyridazin-3-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)